Cas no 80495-47-2 (Bis5-(acetylamino)-1,3,4-thiadiazole-2-sulfonylamine)

Bis5-(acetylamino)-1,3,4-thiadiazole-2-sulfonylamine structure
80495-47-2 structure
Product Name:Bis5-(acetylamino)-1,3,4-thiadiazole-2-sulfonylamine
CAS No:80495-47-2
MF:C8H9N7O6S4
MW:427.460354566574
CID:1065220
PubChem ID:71314018
Update Time:2025-04-20

Bis5-(acetylamino)-1,3,4-thiadiazole-2-sulfonylamine Chemical and Physical Properties

Names and Identifiers

    • Bis[5-(acetylamino)-1,3,4-thiadiazole-2-sulfonyl]amine
    • N,N'-[IMinobis(sulfonyl-1,3,4-thiadiazole-5,2-diyl)]bisacetaMide
    • N-[5-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfonylsulfamoyl]-1,3,4-thiadiazol-2-yl]acetamide
    • Bis(5-(acetylamino)-1,3,4-thiadiazole-2-sulfonyl)amine
    • N,N'-(5,5'-((Hydrosulfonylamino)sulfonyl)bis(1,3,4-thiadiazole-5,2-diyl))diacetamide
    • N,N'-(Iminobis(sulfonyl-1,3,4-thiadiazole-5,2-diyl))bisacetamide
    • Q27278123
    • FPU5ZTA94I
    • A899975
    • Acetazolamide impurity F [EP]
    • Acetazolamide Impurity F
    • N-(5-((5-Acetamido-1,3,4-thiadiazol-2-yl)sulfonyl)sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide
    • ACETAZOLAMIDE IMPURITY F [EP IMPURITY]
    • 80495-47-2
    • Acetamide, N,N'-(iminobis(sulfonyl-1,3,4-thiadiazole-5,2-diyl))bis-
    • UNII-FPU5ZTA94I
    • FT-0663171
    • DTXSID40230364
    • ACETAZOLAMIDE DIMER [USP IMPURITY]
    • DB-318811
    • N-[5-[(5-Acetamido-1,3,4-thiadiazol-2-yl)sulfonyl]sulfamoyl-1,3,4-thiadiazol-2-yl]-acetamide; N,N'-[Iminobis(sulfonyl-1,3,4-thiadiazole-5,2-diyl)]bis-acetamide; Bis-(2-Acetamido-1,3,4-thiadiazole)-5,5'-disulfonamide
    • N-[5-(5-ACETAMIDO-1,3,4-THIADIAZOLE-2-SULFONAMIDOSULFONYL)-1,3,4-THIADIAZOL-2-YL]ACETAMIDE
    • G70972
    • ACETAZOLAMIDE DIMER (USP IMPURITY)
    • DTXCID40152855
    • ACETAZOLAMIDE IMPURITY F (EP IMPURITY)
    • Bis5-(acetylamino)-1,3,4-thiadiazole-2-sulfonylamine
    • Inchi: 1S/C8H9N7O6S4/c1-3(16)9-5-11-13-7(22-5)24(18,19)15-25(20,21)8-14-12-6(23-8)10-4(2)17/h15H,1-2H3,(H,9,11,16)(H,10,12,17)
    • InChI Key: IFHVLEPJWVZZBO-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC(C)=O)S1)(NS(C1=NN=C(NC(C)=O)S1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 426.94971573g/mol
  • Monoisotopic Mass: 426.94971573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 263Ų

Bis5-(acetylamino)-1,3,4-thiadiazole-2-sulfonylamine Pricemore >>

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